4-(1,2,3-Thiadiazol-4-yl)benzonitrile

• IUPAC Name: 4-(thiadiazol-4-yl)benzonitrile
• InChI: InChI=1S/C9H5N3S/c10-5-7-1-3-8(4-2-7)9-6-13-12-11-9/h1-4,6H
• InChI Key: LOLQDXFKXGCNFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C2=CSN=N2
• Molecular Formula: C9H5N3S
• DSSTOX Substance ID: DTXSID30372303
• Molecular Weight: 187.22 g/mol
• CAS No.: 82894-99-3

Description

4-(1,2,3-Thiadiazol-4-yl)benzonitrile is a useful research compound. Its molecular formula is C9H5N3S and its molecular weight is 187.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Organization in Lipid Systems

Spectroscopic studies have demonstrated the impact of 1,3,4-thiadiazole derivatives, closely related to 4-(1,2,3-Thiadiazol-4-yl)benzonitrile, on the molecular organization in lipid bilayers. These studies, particularly on compounds like 4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol and 4-(5-heptyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol, indicate their interaction with lipid structures, influencing the membrane's molecular organization and phase transition. These findings are significant for understanding the molecular interactions in biological systems (Kluczyk et al., 2016).

Solvent Effects on Molecular Aggregation

The behavior of 1,3,4-thiadiazole derivatives in various solvents reveals insights into molecular aggregation processes. The structural differences in these compounds, influenced by the type of alkyl substituent, significantly affect their aggregation behavior in solvents, which is vital for understanding their potential applications in chemical and biological systems (Matwijczuk et al., 2016).

Photophysical Properties in Photodynamic Therapy

The synthesis and characterization of thiadiazole derivatives provide valuable insights into their photophysical properties. These properties are particularly relevant for their application in photodynamic therapy, a treatment method for cancer. The research indicates that the structure of the thiadiazole compounds influences their efficacy as photosensitizers, crucial for developing effective cancer therapies (Pişkin et al., 2020).

Influence on Keto/Enol Equilibrium

Investigations into 1,3,4-thiadiazole-derived compounds show how solvent polarizability affects the keto/enol equilibrium of these molecules. This research is pivotal in comprehending how different environmental factors influence the chemical behavior of thiadiazole derivatives, which is critical for their application in various chemical processes and potential drug formulations (Matwijczuk et al., 2017).

Antiproliferative and Antimicrobial Properties

The synthesis and biological evaluation of Schiff bases derived from 1,3,4-thiadiazole compounds have revealed their potential as antiproliferative and antimicrobial agents. This research provides a foundation for developing new therapeutic agents based on thiadiazole chemistry, with potential applications in treating various diseases (Gür et al., 2020).

Semiconductor Applications

The synthesis and analysis of benzo[d][1,2,3]thiadiazole derivatives highlight their potential application in the field of organic semiconductors. These compounds show promising characteristics for use in electronic devices such as solar cells, photodetectors, and other optoelectronic applications (Chen et al., 2016).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various biological targets, such as enzymes and receptors .

Mode of Action

It is known that the compound can interact with its targets, leading to changes in their function . The presence of the thiadiazole ring, which exhibits electron-accepting properties, may play a role in these interactions .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities .

Action Environment

It is known that factors such as temperature, ph, and the presence of other molecules can influence the action of similar compounds .

Biochemical Analysis

Biochemical Properties

4-(1,2,3-Thiadiazol-4-yl)benzonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. The thiadiazole ring in this compound is a bioisostere of pyrimidine, which is a core structure in nucleic acids. This allows this compound to disrupt processes related to DNA replication by interacting with enzymes involved in nucleic acid synthesis . Additionally, it has been shown to inhibit the activity of certain kinases, which are crucial for cell signaling pathways .

Cellular Effects

This compound exhibits various effects on different cell types and cellular processes. It has been observed to inhibit the proliferation of cancer cells, including MCF-7, HepG2, A549, and HeLa cell lines . This compound influences cell function by interfering with cell signaling pathways, leading to altered gene expression and disrupted cellular metabolism . The ability of this compound to cross cellular membranes due to its liposolubility further enhances its impact on cellular processes .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, it can inhibit DNA polymerase, thereby preventing DNA replication . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. This compound exhibits stability under ambient conditions, making it suitable for long-term studies In vitro and in vivo studies have shown that prolonged exposure to this compound can lead to sustained inhibition of cell proliferation and altered cellular metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been shown to inhibit tumor growth without significant toxicity . At higher doses, it can cause adverse effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, indicating that there is a narrow therapeutic window for the safe use of this compound in animal models .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which are responsible for its biotransformation . This compound can also affect metabolic flux by altering the levels of key metabolites involved in cellular respiration and energy production . The interactions of this compound with cofactors and other metabolic enzymes further influence its metabolic fate .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and localization . The liposolubility of this compound allows it to accumulate in lipid-rich regions, affecting its distribution within the cell . Additionally, this compound can be transported across cellular membranes, influencing its intracellular concentration and activity .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. This compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . For example, it can localize to the nucleus, where it interacts with DNA and transcription factors . The presence of this compound in different subcellular compartments can modulate its effects on cellular processes and gene expression .